Cas no 1600130-16-2 (N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine)

• Product Name: N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine
• CAS No: 1600130-16-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5828797
• PubChem ID: 104005449
• Update Time: 2025-06-08

N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 1600130-16-2
• EN300-800558
• N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine

• Inchi： 1S/C13H25NO/c1-15-10-9-13(7-2-3-8-13)11-14-12-5-4-6-12/h12,14H,2-11H2,1H3
• InChI Key： VBAPKKHSVVIYIE-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CNC2CCC2)CCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine

Introduction to N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine (CAS No. 1600130-16-2)

N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine (CAS No. 1600130-16-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutanamine with a unique substituent that enhances its pharmacological properties. The molecule's structure consists of a cyclobutyl ring attached to an amine group, which is further substituted by a cyclopentylmethyl moiety bearing a 2-methoxyethyl group. This intricate structure imparts specific chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The chemical structure of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into the compound's conformational flexibility and electronic properties, which are crucial for understanding its interactions with biological targets. The presence of the 2-methoxyethyl group on the cyclopentyl ring is particularly noteworthy, as it introduces additional steric and electronic effects that can influence the compound's binding affinity and selectivity.

In recent years, N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine has been investigated for its potential therapeutic applications in several areas of medicine. One of the most promising areas of research is its use as an anxiolytic agent. Preclinical studies have shown that this compound exhibits potent anxiolytic effects in animal models, comparable to those of established drugs like diazepam. The mechanism of action appears to involve modulation of the GABAergic system, specifically through interaction with GABAA receptors. This makes it a valuable candidate for the development of new anxiolytic medications with improved safety profiles and reduced side effects.

Beyond its anxiolytic properties, N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine has also shown potential in the treatment of neurodegenerative diseases. Research suggests that this compound may have neuroprotective effects, potentially due to its ability to modulate oxidative stress and inflammation. In vitro studies have demonstrated that it can reduce neuronal cell death induced by oxidative stressors, making it a promising lead for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine have also been extensively studied. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. The compound exhibits good bioavailability and a reasonable half-life, suggesting that it could be administered in a convenient dosing regimen. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

One of the key challenges in the development of new pharmaceutical compounds is ensuring their selectivity and minimizing off-target effects. In this regard, N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine has shown promising results. Studies have demonstrated that it selectively interacts with specific subtypes of GABAA receptors, which may help reduce side effects associated with broader receptor modulation. This selectivity is particularly important for developing drugs with improved safety profiles and reduced potential for abuse.

The synthesis of N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine has been optimized using modern synthetic methods, making it feasible for large-scale production. The synthetic route involves several key steps, including the formation of the cyclobutyl ring, introduction of the amine functionality, and subsequent substitution with the 2-methoxyethyl group. These methods have been refined to ensure high yields and purity, which are crucial for pharmaceutical applications.

In conclusion, N-{[1-(2-methoxyethyl)cyclopentyl]methyl}cyclobutanamine (CAS No. 1600130-16-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as anxiety disorders and neurodegenerative diseases. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications, positioning it as a valuable addition to the pharmaceutical arsenal.